Cas no 76371-98-7 (2,2-Bis(ethylsulfanyl)butanal)

• Product Name: 2,2-Bis(ethylsulfanyl)butanal
• CAS No: 76371-98-7
• MF: C₈H₁₆OS₂
• MW: 192.342040061951
• CID: 2801484
• Update Time: 2023-08-07

2,2-Bis(ethylsulfanyl)butanal Chemical and Physical Properties

Names and Identifiers

• 2,2-Bis(ethylsulfanyl)butanal

• Inchi： 1S/C8H16OS2/c1-4-8(7-9,10-5-2)11-6-3/h7H,4-6H2,1-3H3
• InChI Key： RRCQHUPNWIOFEA-UHFFFAOYSA-N
• SMILES： S(CC)C(C=O)(CC)SCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 109
• XLogP3: 2.6
• Topological Polar Surface Area: 67.7